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Introduction

PFI-6 is a potent and selective chemical probe for the YEATS domains of MLLT1

(ENL/YEATS1) and MLLT3 (AF9/YEATS3), which are epigenetic reader proteins involved in

transcriptional regulation.[1][2][3] This document provides detailed application notes and

protocols for utilizing PFI-6 in NanoBRET™ Target Engagement (TE) assays to quantify its

binding to MLLT1 and MLLT3 in live cells. The NanoBRET™ TE assay is a powerful tool for

assessing compound-target interaction by measuring Bioluminescence Resonance Energy

Transfer (BRET) between a NanoLuc® luciferase-fused target protein and a fluorescent tracer.

[4][5][6] Competitive displacement of the tracer by a compound like PFI-6 results in a

quantifiable decrease in the BRET signal, enabling the determination of cellular affinity and

target engagement.[4][7][8]

Quantitative Data Summary
The following table summarizes the key quantitative metrics for PFI-6 and its negative control,

PFI-6N. This data highlights the potency and selectivity of PFI-6 for its intended targets.
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Compound Target Assay Type Parameter Value Reference

PFI-6

MLLT1

(ENL/YEATS

1)

Biochemical IC50 140 nM [1][2][9]

PFI-6

MLLT3

(AF9/YEATS3

)

Biochemical IC50 160 nM [1][2][9]

PFI-6 MLLT1

Isothermal

Titration

Calorimetry

(ITC)

Kd 82 nM [9]

PFI-6 MLLT3

Isothermal

Titration

Calorimetry

(ITC)

Kd 76 nM [9]

PFI-6 MLLT3
NanoBRET™

TE (Cellular)
IC50

0.76 µM (760

nM)
[9][10]

PFI-6N MLLT1 Biochemical Activity >30 µM [10]

PFI-6N MLLT3 Biochemical Activity >30 µM [10]

PFI-6N MLLT3
NanoBRET™

TE (Cellular)
Activity

No inhibition

up to 30 µM
[10]

Signaling Pathway and Mechanism of Action
PFI-6 selectively binds to the YEATS domain of the MLLT1 and MLLT3 proteins. These proteins

are "readers" of post-translational modifications on histone tails, specifically recognizing

acetylated and crotonylated lysine residues. By binding to these modified histones, MLLT1/3-

containing complexes are recruited to specific chromatin regions, where they play a crucial role

in regulating gene transcription. PFI-6 acts as a competitive inhibitor, preventing the YEATS

domain from binding to its natural histone ligands, thereby modulating the expression of target

genes.
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PFI-6 mechanism of action in the cell nucleus.

Experimental Workflow: NanoBRET™ Target
Engagement Assay
The general workflow for a NanoBRET™ TE assay involves cell preparation, compound and

tracer addition, and signal detection. This process allows for the determination of a compound's

ability to engage its target within a physiological cellular environment.
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1. Cell Transfection
(e.g., HEK293 cells with

NanoLuc-MLLT1/3 plasmid)

2. Cell Plating
(Plate transfected cells into

white assay plates)

3. Compound & Tracer Addition
(Add serial dilutions of PFI-6

and a specific fluorescent tracer)

4. Incubation
(Allow cells to equilibrate with

compound and tracer)

5. Substrate Addition
(Add NanoBRET™ Nano-Glo® Substrate

and Extracellular NanoLuc® Inhibitor)

6. Signal Detection
(Measure luminescence at donor

and acceptor wavelengths)

7. Data Analysis
(Calculate BRET ratio and

determine IC50 values)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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